N-(4-ethylphenyl)-2-{[2-(2-{[(furan-2-yl)methyl]carbamoyl}ethyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[2-[3-(furan-2-ylmethylamino)-3-oxopropyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]butanamide
• InChI: InChI=1S/C30H31N5O4S/c1-3-19-11-13-20(14-12-19)32-28(37)25(4-2)40-30-34-23-10-6-5-9-22(23)27-33-24(29(38)35(27)30)15-16-26(36)31-18-21-8-7-17-39-21/h5-14,17,24-25H,3-4,15-16,18H2,1-2H3,(H,31,36)(H,32,37)
• InChI Key: CUGRKLFAJNVVDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(CC)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)NCC5=CC=CO5
• Molecular Formula: C30H31N5O4S
• Molecular Weight: 557.7 g/mol

Description

N-(4-ethylphenyl)-2-{[2-(2-{[(furan-2-yl)methyl]carbamoyl}ethyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide is a useful research compound. Its molecular formula is C30H31N5O4S and its molecular weight is 557.67. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition for Cancer and Malaria Therapy

Compounds similar to the one have been evaluated for their potential in cancer chemotherapy and malaria treatment through enzyme inhibition. Specifically, analogues of furan-amidines, which share structural motifs with the queried compound, have shown promise as inhibitors of NQO2, an enzyme of interest in these therapeutic areas. These studies highlight the synthetic exploration and biological evaluation of such compounds, detailing their enzyme inhibitory activities and potential therapeutic applications (Alnabulsi et al., 2018).

Antimicrobial and Antiprotozoal Activities

Research on quinazolinone derivatives, which share a core structural component with the compound of interest, has uncovered their antimicrobial properties. These compounds have been synthesized and tested for their antibacterial activity, providing insights into their potential use in combating microbial infections. The structure-activity relationship studies of these compounds contribute to the understanding of how modifications in their structure affect their biological activities and their potential application as antimicrobial agents (Ahmed et al., 2007).

Anticancer Properties

Synthesis and biological evaluation of novel derivatives have also indicated their potential anticancer properties. Compounds with similar structural frameworks have been tested against various cancer cell lines, revealing some derivatives' capacity to inhibit tumor growth. These findings suggest the potential application of such compounds in developing new anticancer therapies, emphasizing the importance of chemical synthesis and biological evaluation in discovering new therapeutic agents (Markosyan et al., 2008).